3-(2-Nitrophenoxy)benzonitrile

• Molecular Formula: C13H8N2O3
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 3-(2-nitrophenoxy)benzonitrile
• InChI: InChI=1S/C13H8N2O3/c14-9-10-4-3-5-11(8-10)18-13-7-2-1-6-12(13)15(16)17/h1-8H
• InChI Key: QYSXJBNDVXPLLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2=CC=CC(=C2)C#N

Description

3-(2-Nitrophenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H8N2O3 and its molecular weight is 240.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 2-fluoro nitrobenzene (1.41 g, 10 mmol, 1.0 equiv) and 3-hydroxybenzonitrile (1.19 g, 1.0 equiv) in 10 mL of DMF was added K2CO3 (2.76 g, 2 equiv). After stirring at 60° C. for 3 h, the mixture was diluted with EtOAc and washed with H2O. The organic layer was dried over MgSO4, filtered and evaporated to give 3-(2-nitrophenoxy)benzonitrile (2.38 g, 99%). MS found for C13H9N2O3 (M+H)+: 241.

Synthesis routes and methods II

Procedure details

In 50 ml of N,N-dimethylformamide were dissolved 5.0 g of 3-cyanophenol and 5.93 g of 2-fluoronitrobenzene followed by addition of 8.71 g of potassium carbonate, and the mixture was stirred with heating at 100° C. for 2 hours. After cooling, the reaction mixture was diluted with water and extracted with ethyl acetate. The ethyl acetate layer was washed with water 3 times, dried and concentrated. The residue was crystallized from diisopropyl ether to give 9.63 g of the title compound as light yellow crystals.